Cas no 1270896-68-8 (3-(2-Methylpropyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-(2-Methylpropyl)pyrrolidine-3-carboxylic acid
• CAS No: 1270896-68-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5743634
• PubChem ID: 63140661
• Update Time: 2023-11-11

3-(2-Methylpropyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)pyrrolidine-3-carboxylic acid
• EN300-738318
• AKOS012441943
• 3-(2-methylpropyl)pyrrolidine-3-carboxylicacid
• 1270896-68-8
• 3-Isobutylpyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 3-(2-methylpropyl)-
• 3-(2-Methylpropyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H17NO2/c1-7(2)5-9(8(11)12)3-4-10-6-9/h7,10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： UMHSWFQVKDRCJT-UHFFFAOYSA-N
• SMILES： OC(C1(CNCC1)CC(C)C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 280.7±33.0 °C(Predicted)
• pka: 3.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids